![molecular formula C21H18BrN3OS2 B4626515 2-[(4-bromobenzyl)thio]-5,6-dimethyl-3-(2-pyridinylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4626515.png)
2-[(4-bromobenzyl)thio]-5,6-dimethyl-3-(2-pyridinylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one
Overview
Description
The chemical compound belongs to the class of thienopyrimidines, a group of heterocyclic compounds that have gained interest due to their diverse pharmacological activities and potential applications in material science. The specific structure of this compound incorporates a thieno[2,3-d]pyrimidin-4(3H)-one backbone with a 4-bromobenzylthio substituent, indicating its potential for engaging in a variety of chemical reactions and possessing unique physical and chemical properties.
Synthesis Analysis
The synthesis of related thieno[2,3-d]pyrimidin-4(3H)-one derivatives typically involves multi-step chemical reactions, including condensation, cyclization, and substitution reactions. One green approach to the synthesis of this class involves a catalytic four-component reaction using ketones, ethyl cyanoacetate, sulfur, and formamide, characterized by step economy and easy purification (Shi et al., 2018).
Scientific Research Applications
Anti-HIV Activity
Research has shown that derivatives of thieno[2,3-d]pyrimidin-4(3H)-one exhibit significant anti-HIV properties. For example, compounds with various substituents on the pyrimidine ring were synthesized and demonstrated virus-inhibiting properties against the human immunodeficiency virus in vitro, highlighting their potential as antiretroviral agents (Novikov et al., 2004).
Antibacterial and Antifungal Activities
Synthetic efforts have led to the creation of thieno[2,3-d]pyrimidin-4(3H)-one derivatives with enhanced antibacterial and antifungal activities. Certain compounds in this class showed higher antifungal activity than fluconazole against Candida fungus species, as well as promising antibacterial effects against strains like Staphylococcus aureus and Escherichia coli (Kahveci et al., 2020).
Antitumor and Antiproliferative Activities
The thieno[2,3-d]pyrimidin-4(3H)-one scaffold has been explored for its antitumor and antiproliferative activities. New derivatives have been synthesized and evaluated for their effectiveness against various cancer cell lines, showing potential as antitumor agents. For instance, certain derivatives demonstrated potent activity against liver and breast cancer cell lines, suggesting their utility in cancer therapy (Edrees & Farghaly, 2017).
Antiprotozoal and Antitrichinellosis Effects
Compounds containing the thieno[2,3-d]pyrimidin-4(3H)-one moiety have also been investigated for their antiprotozoal and antitrichinellosis activities. Novel derivatives exhibited higher efficacy in vitro against Trichinella spiralis when compared to albendazole, a standard treatment, indicating their potential for treating parasitic infections (Mavrova et al., 2010).
properties
IUPAC Name |
2-[(4-bromophenyl)methylsulfanyl]-5,6-dimethyl-3-(pyridin-2-ylmethyl)thieno[2,3-d]pyrimidin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18BrN3OS2/c1-13-14(2)28-19-18(13)20(26)25(11-17-5-3-4-10-23-17)21(24-19)27-12-15-6-8-16(22)9-7-15/h3-10H,11-12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUCKMMRBEYTKCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=O)N(C(=N2)SCC3=CC=C(C=C3)Br)CC4=CC=CC=N4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18BrN3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-bromobenzyl)sulfanyl]-5,6-dimethyl-3-(pyridin-2-ylmethyl)thieno[2,3-d]pyrimidin-4(3H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.